Cas no 2029592-84-3 (3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid
• CAS No: 2029592-84-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6491923
• PubChem ID: 165662612
• Update Time: 2025-05-21

3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid
• EN300-1806137
• 2029592-84-3

• Inchi： 1S/C11H10N2O3/c1-13-9-5-3-2-4-7(9)8(12-13)6-10(14)11(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： NAVICMRNEPAFEK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid (CAS No. 2029592-84-3): Properties, Applications, and Research Insights

3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid (CAS No. 2029592-84-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This indazole derivative is characterized by a methyl-substituted indazole core linked to a 2-oxopropanoic acid moiety, making it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific biological pathways, particularly in inflammation and metabolic disorders.

The compound's molecular structure (C11H10N2O3) offers excellent opportunities for structural optimization, a key focus in modern medicinal chemistry. Its heterocyclic framework aligns with current trends in designing small-molecule inhibitors, a hot topic in drug discovery circles. Recent literature highlights its potential as a scaffold for kinase inhibitors, addressing growing demand for targeted therapies in oncology and autoimmune diseases. The presence of both hydrogen bond acceptors and acidic protons in its structure enhances its binding capabilities with biological targets.

From a synthetic chemistry perspective, 2029592-84-3 presents interesting challenges and opportunities. The indazole ring system can be further functionalized, making it valuable for combinatorial chemistry approaches. Current optimization strategies focus on improving its pharmacokinetic properties, particularly solubility and metabolic stability - two critical parameters frequently searched by researchers in ADME studies. Advanced computational methods, including molecular docking and QSAR modeling, are being employed to predict its interaction profiles.

Analytical characterization of 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid typically involves HPLC purification and LC-MS verification, with special attention to its tautomeric equilibrium in solution. The compound's UV-Vis spectrum shows characteristic absorption bands between 250-300 nm, useful for quantification in biological matrices. Recent advancements in crystallography have revealed its preferred conformational states, providing valuable insights for structure-based drug design.

In biochemical applications, this compound has shown promise as a metabolite intermediate in studies of tryptophan metabolism. Its structural similarity to natural kynurenine pathway metabolites makes it relevant to neuroscience research, particularly in exploring neuroprotective mechanisms. The scientific community has shown growing interest in its potential to influence redox homeostasis, connecting it to popular research areas like oxidative stress and cellular aging.

From a commercial perspective, CAS 2029592-84-3 is available as a high-purity reference standard for research purposes. Suppliers typically provide detailed certificates of analysis including NMR data and HPLC chromatograms, addressing the pharmaceutical industry's demand for well-characterized building blocks. Current market trends show increasing procurement for fragment-based drug discovery programs, where its moderate size (MW: 218.21 g/mol) offers optimal ligand efficiency.

Environmental and safety assessments indicate that 3-(1-methyl-1H-indazol-3-yl)-2-oxopropanoic acid requires standard laboratory precautions. Proper handling includes use of personal protective equipment and adherence to chemical hygiene protocols. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing investigation, responding to the pharmaceutical sector's emphasis on green chemistry principles.

Future research directions for this compound include exploration of its metal-chelating properties and potential applications in multitarget drug design. The scientific literature shows growing citations for indazole-containing drugs, reflecting broader interest in this heterocycle class. With the rise of AI-assisted drug discovery, compounds like 2029592-84-3 are valuable as training sets for machine learning models predicting bioactivity and ADMET properties.